Unveiling the Core Mechanism of GSK2190915 (Fiboflapon): A Technical Guide for Researchers
Unveiling the Core Mechanism of GSK2190915 (Fiboflapon): A Technical Guide for Researchers
For Immediate Release
This technical guide provides an in-depth analysis of the mechanism of action for GSK2190915, also known as Fiboflapon and AM-803. This document is intended for researchers, scientists, and drug development professionals interested in the molecular pharmacology of this potent anti-inflammatory agent.
GSK2190915 is a potent and orally bioavailable inhibitor of 5-lipoxygenase-activating protein (FLAP).[1][2] FLAP is a crucial protein in the biosynthesis of leukotrienes, which are potent lipid mediators of inflammation.[3] By targeting FLAP, GSK2190915 effectively blocks the production of all 5-lipoxygenase (5-LO) products, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (CysLTs).[4] This mechanism distinguishes it from CysLT1 antagonists, which only block the action of CysLTs at a single receptor subtype.[4]
Core Mechanism of Action: Inhibition of the Leukotriene Biosynthetic Pathway
The primary mechanism of action of GSK2190915 is the inhibition of the 5-lipoxygenase-activating protein (FLAP). FLAP is an integral membrane protein that binds arachidonic acid and presents it to the 5-lipoxygenase (5-LO) enzyme. This interaction is the initial and rate-limiting step in the biosynthesis of leukotrienes. GSK2190915 binds to FLAP with high potency, preventing the transfer of arachidonic acid to 5-LO and thereby halting the downstream production of leukotrienes.[1][2][3]
This targeted inhibition of FLAP leads to a significant reduction in the synthesis of both LTB4 and CysLTs (LTC4, LTD4, and LTE4), key mediators in a variety of inflammatory diseases, including asthma.[4][5]
Below is a diagram illustrating the signaling pathway and the point of intervention for GSK2190915.
Quantitative Data Summary
The following tables summarize the key in vitro and in vivo potency and efficacy data for GSK2190915.
Table 1: In Vitro Potency of GSK2190915
| Parameter | Species | Value | Reference |
| FLAP Binding Potency | - | 2.9 nM | [1][2] |
| IC50 for LTB4 Inhibition | Human | 76 nM | [1][2][4] |
| Cyclo-oxygenase-1 (COX-1) Inhibition | Human | >10,000 nM | [4] |
| Cyclo-oxygenase-2 (COX-2) Inhibition | Human | >10,000 nM | [4] |
Table 2: In Vivo Pharmacodynamic Efficacy of GSK2190915
| Parameter | Species | Dose | Effect | Reference |
| EC50 for ex vivo LTB4 Inhibition | Human | - | 85 nM (Western European) | [4] |
| EC50 for ex vivo LTB4 Inhibition | Human | - | 89 nM (Japanese) | [4] |
| ED50 for LTB4 Inhibition (in vivo challenge) | Rat | 0.12 mg/kg (oral) | Inhibition of LTB4 production in lungs | [2] |
| ED50 for CysLTs Inhibition (in vivo challenge) | Rat | 0.37 mg/kg (oral) | Inhibition of CysLT production in lungs | [2] |
| LTB4 Inhibition at 12h | Rat | 1 mg/kg (oral) | >90% inhibition of ex vivo LTB4 biosynthesis | [2] |
| LTB4 Inhibition at 16h | Rat | 3 mg/kg (oral) | 86% inhibition | [1] |
| CysLTs Inhibition at 16h | Rat | 3 mg/kg (oral) | 41% inhibition | [1] |
Table 3: Clinical Pharmacodynamic Effects in Mild Asthma
| Parameter | Dose | Effect vs. Placebo | Reference |
| Minimum FEV1 EAR (0-2h) | 100 mg once daily | 0.408 L increase | [5] |
| Minimum FEV1 LAR (4-10h) | 100 mg once daily | 0.229 L increase | [5] |
| Sputum Eosinophil Count (Day 4) | 100 mg once daily | 9.95% reduction | [5] |
| Sputum LTB4 (Days 4 & 6) | 100 mg once daily | >90% reduction | [5] |
Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.
In Vitro LTB4 Inhibition Assay in Human Whole Blood
Objective: To determine the 50% inhibitory concentration (IC50) of GSK2190915 on calcium ionophore-stimulated LTB4 production in human whole blood.
Methodology:
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Whole blood samples were collected from healthy human volunteers.
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Aliquots of whole blood were pre-incubated with varying concentrations of GSK2190915 or vehicle control.
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Leukotriene synthesis was stimulated by the addition of a calcium ionophore (e.g., A23187).
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The reaction was stopped, and plasma was separated by centrifugation.
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LTB4 levels in the plasma were quantified using a validated immunoassay (e.g., ELISA).
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The IC50 value was calculated by plotting the percentage inhibition of LTB4 production against the concentration of GSK2190915 and fitting the data to a four-parameter logistic equation.[4]
In Vivo Leukotriene Inhibition in a Rodent Bronchoalveolar Lavage (BAL) Model
Objective: To determine the in vivo efficacy (ED50) of orally administered GSK2190915 on leukotriene production in the lungs of rats.
Methodology:
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Rats were orally administered with either vehicle or varying doses of GSK2190915.
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After a specified time, the lungs were challenged in vivo with a calcium ionophore to induce leukotriene production.
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At a designated time point post-challenge, the animals were euthanized.
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Bronchoalveolar lavage (BAL) was performed to collect fluid from the lungs.
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The BAL fluid was analyzed for LTB4 and CysLTs levels using validated analytical methods (e.g., LC-MS/MS).
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The dose-response relationship was determined, and the ED50 values for the inhibition of LTB4 and CysLTs were calculated.[1]
Allergen Challenge Study in Mild Asthmatics
Objective: To assess the effect of GSK2190915 on the early and late asthmatic responses to inhaled allergen in subjects with mild asthma.
Methodology:
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A double-blind, placebo-controlled, two-way crossover study was conducted in male subjects with mild asthma.
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Subjects received either GSK2190915 (100 mg) or a matching placebo orally once daily for 5 days.
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On Day 3 of each treatment period, subjects underwent an inhaled allergen challenge.
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Forced expiratory volume in 1 second (FEV1) was measured at baseline and serially for up to 10 hours post-allergen challenge to assess the early (0-2 hours) and late (4-10 hours) asthmatic responses.
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Sputum was induced on Days 4 and 6 to measure inflammatory markers, including eosinophil counts and LTB4 levels.
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A washout period separated the two treatment periods.[5]
Conclusion
GSK2190915 (Fiboflapon) is a potent and specific inhibitor of FLAP, a key protein in the leukotriene biosynthetic pathway. Its mechanism of action, the inhibition of both LTB4 and CysLTs production, offers a comprehensive approach to blocking leukotriene-mediated inflammation. Preclinical and clinical data demonstrate its efficacy in inhibiting leukotriene synthesis and attenuating inflammatory responses in asthma. The favorable pharmacokinetic and pharmacodynamic profile supports its potential as a once-daily oral therapy for inflammatory diseases.[4]
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. Fiboflapon | FLAP | TargetMol [targetmol.com]
- 3. Fiboflapon | C38H43N3O4S | CID 44473151 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. Pharmacodynamics, pharmacokinetics and safety of GSK2190915, a novel oral anti‐inflammatory 5‐lipoxygenase‐activating protein inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
- 5. The 5-lipoxygenase-activating protein inhibitor, GSK2190915, attenuates the early and late responses to inhaled allergen in mild asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
